Cas no 1893908-31-0 (2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid
• CAS No: 1893908-31-0
• MF: C₁₃H₁₆ClNO₅
• MW: 301.722843170166
• CID: 6288965
• PubChem ID: 117108563
• Update Time: 2025-05-24

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid
• 1893908-31-0
• EN300-2006733
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H16ClNO5/c1-13(2,3)20-12(19)15-9-6-7(4-5-8(9)14)10(16)11(17)18/h4-6,10,16H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： ARWJVUIKFYOWCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(=O)O)O)=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0717003g/mol
• Monoisotopic Mass: 301.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid (CAS No. 1893908-31-0)

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid (CAS No. 1893908-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxyacetic acid moiety and tert-butoxycarbonyl (Boc) protecting group, is widely utilized in peptide synthesis and drug development. Its molecular structure, featuring a 4-chlorophenyl ring, enhances its reactivity and makes it a valuable intermediate in the synthesis of complex molecules.

The growing interest in 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid is driven by its potential applications in targeted drug delivery and enzyme inhibition. Researchers are particularly focused on its role in modulating biological pathways, which aligns with current trends in precision medicine and personalized therapeutics. The compound's Boc-protected amino group ensures stability during synthetic processes, a feature highly sought after in modern medicinal chemistry.

In the context of green chemistry, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid is also being explored for its compatibility with environmentally friendly synthesis methods. With increasing regulatory pressure to reduce hazardous waste, this compound's efficient synthesis pathways are gaining traction. Its chlorophenyl component, while structurally simple, contributes to its versatility in forming carbon-carbon bonds, a critical step in sustainable chemical manufacturing.

Another area of interest is the compound's potential in bioconjugation, a technique pivotal in developing antibody-drug conjugates (ADCs) and other advanced therapeutics. The hydroxyacetic acid group facilitates covalent bonding with biomolecules, making it a candidate for innovative drug delivery systems. This aligns with the rising demand for next-generation biologics, a topic frequently searched in scientific and pharmaceutical forums.

From a commercial perspective, CAS No. 1893908-31-0 is increasingly listed in catalogs of fine chemical suppliers, reflecting its growing importance in research and industrial applications. Its synthesis and purification protocols are well-documented, ensuring reproducibility—a key factor for laboratories and manufacturers. The compound's Boc-amine functionality also makes it a staple in solid-phase peptide synthesis (SPPS), a technique central to producing therapeutic peptides.

In summary, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2-hydroxyacetic acid represents a convergence of synthetic utility and biomedical relevance. Its structural features, such as the chlorophenyl and hydroxyacetic acid groups, underscore its adaptability in diverse chemical and pharmaceutical contexts. As research continues to uncover new applications, this compound is poised to remain a focal point in drug discovery and material science.